Cas no 185058-55-3 (N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine)

• Product Name: N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine
• CAS No: 185058-55-3
• MF: C₁₇H₂₂N₄
• MW: 282.383383274078
• MDL: MFCD13379237
• CID: 2091976
• PubChem ID: 21192982
• Update Time: 2025-11-02

N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine
• 2-N-(1-benzylpiperidin-4-yl)pyridine-2,3-diamine
• DTXSID301205828
• AKOS002027889
• PFHDYPGBVBYERH-UHFFFAOYSA-N
• C17H22N4
• N2-[1-(Phenylmethyl)-4-piperidinyl]-2,3-pyridinediamine
• N~2~-(1-Benzyl-4-piperidinyl)-2,3-pyridinediamine
• N*2*-(1-Benzyl-piperidin-4-yl)-pyridine-2,3-diamine
• 185058-55-3
• 2-n-(1-benzyl-piperidin-4-yl)-pyridine-2,3-diamine
• DA-08951
• SCHEMBL6160260

• MDL： MFCD13379237
• Inchi： 1S/C17H22N4/c18-16-7-4-10-19-17(16)20-15-8-11-21(12-9-15)13-14-5-2-1-3-6-14/h1-7,10,15H,8-9,11-13,18H2,(H,19,20)
• InChI Key： PFHDYPGBVBYERH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC1)NC1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 282.18444672Da
• Monoisotopic Mass: 282.18444672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.2Ų

Additional information on N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine

Comprehensive Guide to N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine (CAS 185058-55-3): Properties, Applications, and Research Insights

N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine (CAS 185058-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine-pyridine hybrid structure exhibits unique molecular properties, making it valuable for drug discovery and material science applications. Researchers are particularly interested in its heterocyclic amine backbone, which serves as a versatile building block for designing bioactive molecules.

The compound's benzylpiperidine moiety contributes to its lipophilicity, while the pyridinediamine group provides multiple sites for hydrogen bonding and metal coordination. Recent studies highlight its potential as a kinase inhibitor scaffold, with particular relevance to neurological and oncological research. The N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine structure offers excellent opportunities for structural modification, allowing medicinal chemists to optimize pharmacokinetic properties.

In synthetic chemistry, CAS 185058-55-3 serves as a crucial intermediate for creating more complex nitrogen-containing heterocycles. Its stability under various reaction conditions makes it particularly valuable for multi-step synthesis. Current research trends focus on developing efficient synthetic routes to this compound, with recent publications describing improved yields through catalytic amination methods.

The pharmaceutical industry has shown growing interest in N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine derivatives due to their potential blood-brain barrier permeability. This property makes them attractive candidates for central nervous system drug development. Several patent applications have emerged featuring this core structure in potential treatments for neurodegenerative conditions.

From a commercial perspective, the demand for high-purity CAS 185058-55-3 has steadily increased among research institutions and pharmaceutical companies. Suppliers now offer various grades of this compound, including analytical standard grade and research use only materials. The global market for such specialized intermediates continues to expand with the growth of targeted drug discovery programs.

Analytical characterization of N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Recent analytical method developments have enabled more precise quantification of this compound in complex matrices, supporting its use in pharmacokinetic studies. Researchers emphasize the importance of proper storage conditions to maintain the stability of this amine-containing compound.

Environmental and safety considerations for CAS 185058-55-3 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this material. The compound's biodegradation profile and ecotoxicological data have become increasingly important research topics as sustainability gains prominence in chemical development.

Future research directions for N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine include exploring its potential in catalysis and material science applications. The compound's ability to coordinate with transition metals suggests possible uses in creating novel catalysts or functional materials. Additionally, computational chemistry approaches are being employed to predict new biological activities for this versatile scaffold.

The synthesis of CAS 185058-55-3 derivatives has become an active area of investigation, with particular focus on enhancing water solubility and metabolic stability. These modifications aim to improve the compound's drug-like properties while maintaining its core pharmacological activity. Recent publications describe successful modifications at both the benzyl position and pyridine ring.

Quality control standards for N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine have become more stringent as its pharmaceutical applications develop. Current specifications typically require ≥98% purity by HPLC analysis, with strict limits on related substances. Advanced purification techniques such as preparative chromatography and recrystallization are commonly employed to achieve these standards.

From a regulatory perspective, CAS 185058-55-3 is currently not subject to special controls in most jurisdictions. However, researchers working with this compound should stay informed about evolving chemical regulations, particularly regarding pharmaceutical intermediates and research chemicals. Proper documentation and material safety data sheets should always accompany this material when transferred between facilities.

The intellectual property landscape surrounding N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine has become increasingly complex, with multiple patents covering its synthesis methods and therapeutic applications. Recent filings suggest growing commercial interest in this chemical space, particularly for neurological indications. Researchers should conduct thorough patent searches before developing new applications for this compound.

In conclusion, N2-(1-Benzylpiperidin-4-yl)pyridine-2,3-diamine (CAS 185058-55-3) represents a versatile and valuable compound in modern chemical research. Its unique structural features and potential biological activities continue to inspire innovation across multiple scientific disciplines. As research techniques advance and new applications emerge, this compound will likely maintain its importance in both academic and industrial settings.